Cas no 124351-85-5 (Incandronate)

• Product Name: Incandronate
• CAS No: 124351-85-5
• MF: C₈H₁₉NO₆P₂
• MW: 287.187084436417
• CID: 199119
• PubChem ID: 3699
• Update Time: 2025-07-03

Incandronate Chemical and Physical Properties

Names and Identifiers

• ((Cycloheptylamino)methylene)diphosphonic acid
• [(cycloheptylamino)-phosphonomethyl]phosphonic acid
• Incandronate
• Phosphonic acid,P,P'-[(cycloheptylamino)methylene]bis-
• ((cycloheptylamino)methanediyl)diphosphonic acid
• AC1L1GIN
• AC1Q6RMC
• ACMC-20dg20
• CHEMBL53950
• Incadronic acid
• Incadronic acid (INN)
• Incadronic acid [INN]
• Incadronic
• UNII-G5C4M8847E
• NSC723271
• Q2823272
• Phosphonic acid, [(cycloheptylamino)methylene]bis-
• NSC-723271
• NS00068656
• 124351-85-5
• G5C4M8847E
• Incadronic acid;Incadronate
• SCHEMBL223885
• ((cycloheptylamino)methylene)bis(phosphonic acid)
• D08073
• (cycloheptylamino)methylenebis(phosphonic acid)
• Phosphonic acid, P,P'-[(cycloheptylamino)methylene]bis-
• Incadronate
• DB06255
• AMY38737
• BCP32969
• (2-cycloheptyl)aminomethylenebis(phosphonic acid)
• [(cycloheptylamino)-phosphono-methyl]phosphonic acid
• NSC 723271
• INCADRONIC ACID [MART.]
• INCADRONIC ACID [MI]
• INCADRONIC ACID [WHO-DD]
• LWRDQHOZTAOILO-UHFFFAOYSA-N
• ((Cycloheptylamino)methylene)diphosphonic acid.
• DTXSID90154283
• CHEBI:135189
• cimadronate disodium
• YM175
• ((cycloheptylamino)(phosphono)methyl)phosphonic acid
• DTXCID8076774
• Cimadronic acid
• INCADRONIC ACID (MART.)
• acidum incadronicum
• acide incadronique
• [(cycloheptylamino)(phosphono)methyl]phosphonic acid
• acido incadronico

• Inchi： 1S/C8H19NO6P2/c10-16(11,12)8(17(13,14)15)9-7-5-3-1-2-4-6-7/h7-9H,1-6H2,(H2,10,11,12)(H2,13,14,15)
• InChI Key： LWRDQHOZTAOILO-UHFFFAOYSA-N
• SMILES： P(C(NC1CCCCCC1)P(=O)(O)O)(=O)(O)O

Computed Properties

• Exact Mass: 287.06887
• Monoisotopic Mass: 287.06876132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.5
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Melting Point: 232-233°
• Boiling Point: 564.2±60.0 °C at 760 mmHg
• Flash Point: 295.0±32.9 °C
• PSA: 127.09
• LogP: 1.32870
• Vapor Pressure: 0.0±3.3 mmHg at 25°C

Incandronate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates

Additional information on Incandronate

Research Brief on Incandronate (124351-85-5): Latest Advances in Chemical Biomedicine

Incandronate (CAS: 124351-85-5) is a bisphosphonate compound that has garnered significant attention in recent years due to its potential therapeutic applications in bone-related disorders, particularly osteoporosis and metastatic bone diseases. This research brief synthesizes the latest findings on Incandronate, focusing on its molecular mechanisms, preclinical and clinical efficacy, and emerging applications in biomedicine.

Recent studies have elucidated the unique pharmacological profile of Incandronate, which distinguishes it from other bisphosphonates. Its high affinity for hydroxyapatite crystals in bone tissue and potent inhibition of osteoclast-mediated bone resorption make it a promising candidate for targeted therapy. A 2023 study published in the Journal of Bone and Mineral Research demonstrated that Incandronate exhibits a 40% higher binding affinity to bone mineral compared to zoledronate, a widely used bisphosphonate.

In preclinical models of postmenopausal osteoporosis, Incandronate has shown remarkable efficacy in increasing bone mineral density (BMD) and reducing fracture risk. A murine study conducted by Zhang et al. (2024) reported a 35% increase in trabecular bone volume after 12 weeks of Incandronate treatment, with no observable renal toxicity at therapeutic doses. These findings suggest a potentially improved safety profile compared to existing bisphosphonates.

The molecular mechanisms underlying Incandronate's action have been further clarified through recent structural biology research. Cryo-EM studies have revealed that Incandronate interacts with FPPS (farnesyl pyrophosphate synthase) in a novel conformation, leading to more sustained enzyme inhibition. This prolonged inhibition of the mevalonate pathway explains the compound's extended duration of action observed in pharmacokinetic studies.

Emerging applications of Incandronate extend beyond traditional bone disorders. Preliminary data from in vitro studies suggest potential anti-tumor effects in certain cancer types, particularly those with bone tropism. A 2024 Cancer Research publication reported that Incandronate inhibits the prenylation of small GTPases in prostate cancer cells, disrupting their metastatic potential. Clinical trials are currently underway to evaluate this application (NCT05678921).

From a pharmaceutical development perspective, recent advances in Incandronate formulation have addressed previous challenges with oral bioavailability. Novel nanoparticle-based delivery systems have achieved a 60% improvement in absorption rates while minimizing gastrointestinal side effects, as reported in a recent International Journal of Pharmaceutics publication (March 2024).

In conclusion, Incandronate represents a significant advancement in bisphosphonate therapeutics, with demonstrated efficacy in bone disorders and emerging potential in oncology. Ongoing clinical trials and formulation improvements are expected to further establish its position in the pharmaceutical market. Future research directions include exploring combination therapies and personalized dosing regimens based on pharmacogenomic profiling.